Methyl 3,5-difluoropyridine-2-carboxylate
Cat. No. B1391495
CAS No.:
955885-64-0
M. Wt: 173.12 g/mol
InChI Key: IYJHSWYHTRMPJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07842713B2
Procedure details
3,5-Difluoropicolinic acid (1.40 g, 8.78 mmol) was dissolved in 30 mL MeOH and 0.5 mL 4.0 M HCl in 1,4-dioxane. The mixture was heated at 60° C. for 1.5 h and concentrated. Saturated aqueous NaHCO3 was added. The mixture was extracted with EtOAc, dried over Na2SO4, and concentrated to give a yellow solid (1.30 g, 86% yield). 1H NMR (400 MHz, CDCl3) δ 8.48 (d, J=2.27 Hz, 1 H) 7.28-7.47 (m, 1 H) 4.03 (s, 3 H); LCMS for C7H5F2NO2 m/z 174.00 (M+H+).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:3]([C:9]([OH:11])=[O:10])=[N:4][CH:5]=[C:6]([F:8])[CH:7]=1.Cl.[CH3:13]O>O1CCOCC1>[CH3:13][O:10][C:9]([C:3]1[C:2]([F:1])=[CH:7][C:6]([F:8])=[CH:5][N:4]=1)=[O:11]
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Inputs
Step One
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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FC=1C(=NC=C(C1)F)C(=O)O
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Name
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|
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Quantity
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30 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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0.5 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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Saturated aqueous NaHCO3 was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)C1=NC=C(C=C1F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g | |
| YIELD: PERCENTYIELD | 86% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
